![molecular formula C15H15ClN2O3 B278264 N-[3-chloro-2-(4-morpholinyl)phenyl]-2-furamide](/img/structure/B278264.png)
N-[3-chloro-2-(4-morpholinyl)phenyl]-2-furamide
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Overview
Description
N-[3-chloro-2-(4-morpholinyl)phenyl]-2-furamide, also known as CMF, is a synthetic compound that has been extensively studied for its potential therapeutic applications. CMF belongs to the class of furan-2-carboxamides and has been found to exhibit a range of biological activities.
Mechanism of Action
The exact mechanism of action of N-[3-chloro-2-(4-morpholinyl)phenyl]-2-furamide is not fully understood. However, it has been suggested that this compound exerts its biological effects by modulating various signaling pathways in the body. This compound has been found to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and cancer. This compound has also been shown to activate the Nrf2 pathway, which is involved in the regulation of oxidative stress and inflammation.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells and induce apoptosis. This compound has also been found to reduce inflammation and oxidative stress in various animal models. In addition, this compound has been shown to improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-[3-chloro-2-(4-morpholinyl)phenyl]-2-furamide is its broad range of biological activities. This compound has been found to exhibit anticancer, anti-inflammatory, and neuroprotective properties, making it a promising candidate for the development of new therapeutics. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of N-[3-chloro-2-(4-morpholinyl)phenyl]-2-furamide. One area of research is the development of more efficient synthesis methods for this compound. Another area of research is the investigation of the potential use of this compound in combination with other drugs for the treatment of various diseases. Furthermore, the development of novel formulations of this compound that improve its solubility and bioavailability is an important area of research. Finally, the investigation of the long-term safety and efficacy of this compound in clinical trials is necessary to determine its potential as a therapeutic agent.
Synthesis Methods
The synthesis of N-[3-chloro-2-(4-morpholinyl)phenyl]-2-furamide involves the reaction of 3-chloro-2-(4-morpholinyl)aniline with furan-2-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified by column chromatography to obtain pure this compound.
Scientific Research Applications
N-[3-chloro-2-(4-morpholinyl)phenyl]-2-furamide has been studied for its potential therapeutic applications in various fields of medicine. It has been found to exhibit anticancer, anti-inflammatory, and neuroprotective properties. This compound has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
properties
Molecular Formula |
C15H15ClN2O3 |
---|---|
Molecular Weight |
306.74 g/mol |
IUPAC Name |
N-(3-chloro-2-morpholin-4-ylphenyl)furan-2-carboxamide |
InChI |
InChI=1S/C15H15ClN2O3/c16-11-3-1-4-12(14(11)18-6-9-20-10-7-18)17-15(19)13-5-2-8-21-13/h1-5,8H,6-7,9-10H2,(H,17,19) |
InChI Key |
PWIHETOXJJPPDG-UHFFFAOYSA-N |
SMILES |
C1COCCN1C2=C(C=CC=C2Cl)NC(=O)C3=CC=CO3 |
Canonical SMILES |
C1COCCN1C2=C(C=CC=C2Cl)NC(=O)C3=CC=CO3 |
solubility |
5.7 [ug/mL] |
Origin of Product |
United States |
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